Cas no 25648-99-1 (Carbamic acid,diethyl-, 2-(hydroxymethyl)-2-methylpentyl ester propylcarbamate (ester) (8CI))

• Product Name: Carbamic acid,diethyl-, 2-(hydroxymethyl)-2-methylpentyl ester propylcarbamate (ester) (8CI)
• CAS No: 25648-99-1
• MF: C₁₆H₃₂N₂O₄
• MW: 316.436285018921
• CID: 256482
• PubChem ID: 213181
• Update Time: 2025-04-19

Carbamic acid,diethyl-, 2-(hydroxymethyl)-2-methylpentyl ester propylcarbamate (ester) (8CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,diethyl-, 2-(hydroxymethyl)-2-methylpentyl ester propylcarbamate (ester) (8CI)
• Diethylcarbamic acid 2-(hydroxymethyl)-2-methylpentyl ester propylcarbamate (ester)
• (2-{[(diethylcarbamoyl)oxy]methyl}-2-methylpentyl)propylcarbamic acid
• DTXSID70948526
• 25648-99-1
• Carbamic acid, diethyl-, 2-(hydroxymethyl)-2-methylpentyl ester, propylcarbamate (ester)
• BRN 3058379

• Inchi： 1S/C16H32N2O4/c1-6-10-16(5,12-18(11-7-2)14(19)20)13-22-15(21)17(8-3)9-4/h6-13H2,1-5H3,(H,19,20)
• InChI Key： FEZQDGZYLUNFRF-UHFFFAOYSA-N
• SMILES： O(C(N(CC)CC)=O)CC(C)(CN(C(=O)O)CCC)CCC

Computed Properties

• Exact Mass: 316.23636
• Monoisotopic Mass: 316.236
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.036
• Boiling Point: 428.6°C at 760 mmHg
• Flash Point: 213°C
• Refractive Index: 1.481
• PSA: 70.08